O-{2-[3,5-bis(trifluoromethyl)phenyl]-6-methylpyrimidin-4-yl} O,O-diethyl phosphothioate

• IUPAC Name: [2-[3,5-bis(trifluoromethyl)phenyl]-6-methylpyrimidin-4-yl]oxy-diethoxy-sulfanylidene-λ5-phosphane
• InChI: InChI=1S/C17H17F6N2O3PS/c1-4-26-29(30,27-5-2)28-14-6-10(3)24-15(25-14)11-7-12(16(18,19)20)9-13(8-11)17(21,22)23/h6-9H,4-5H2,1-3H3
• InChI Key: FMCWVFLGTJEKTN-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=S)(OCC)OC1=NC(=NC(=C1)C)C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F
• Molecular Formula: C17H17F6N2O3PS
• Molecular Weight: 474.4 g/mol

Description

This compound is a phosphothioate, which is a type of organophosphate. Organophosphates are a class of chemicals that have many uses, most notably as insecticides and nerve gases. The presence of the 3,5-bis(trifluoromethyl)phenyl and pyrimidinyl groups suggest that this compound could have unique properties, but without specific research on this compound, it’s hard to say for certain.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the phosphothioate group would likely result in a tetrahedral geometry around the phosphorus atom. The 3,5-bis(trifluoromethyl)phenyl and pyrimidinyl groups would likely contribute to the overall polarity of the molecule.

Chemical Reactions Analysis

As an organophosphate, this compound could potentially undergo hydrolysis, particularly under alkaline conditions or in the presence of certain enzymes. The resulting products would depend on the specific conditions of the reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular size, and the presence of functional groups would all play a role. For example, the presence of the phosphothioate group could make the compound susceptible to hydrolysis.

Scientific Research Applications

Immunotherapy Enhancement

Immunotherapy has revolutionized cancer treatment by harnessing the body’s immune system to target cancer cells. Our compound shows promise as an immunomodulator, potentially enhancing the efficacy of existing immunotherapies. .

Safety and Hazards

Like other organophosphates, this compound could potentially be toxic, particularly if ingested or inhaled. It could also potentially cause skin and eye irritation. Proper safety precautions should be taken when handling this compound.

Mechanism of Action

Target of Action

Compounds with the 3,5-bis(trifluoromethyl)phenyl motif are known to be used extensively in promoting organic transformations . They are also known to act as antagonists for the calcitonin gene-related peptide (CGRP) receptor, which plays a role in pain sensitivity in meningeal blood vessels and dura .

Mode of Action

Compounds with similar motifs are known to activate substrates and subsequently stabilize partially developing negative charges (eg, oxyanions) in the transition states employing explicit double hydrogen bonding .

Result of Action

Compounds with similar motifs are known to be used in promoting organic transformations , indicating that they may have a significant impact on molecular structures and reactions.

Action Environment

Safety data sheets for similar compounds suggest that they should be handled with care, avoiding skin and eye contact, and used in well-ventilated areas .